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An In-depth Technical Guide to the Safety and Handling of N,N-Dimethylformamide

Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Disclaimer
This document provides a comprehensive overview of the safety and handling precautions for

N,N-dimethylformamide hydrochloride. It is intended for use by trained professionals in a

laboratory or industrial setting. The information herein is compiled from various sources and

should be used in conjunction with an official Safety Data Sheet (SDS) provided by the

manufacturer.

Introduction
N,N-dimethylformamide hydrochloride (DMF-HCl) is the salt formed from the reaction of the

versatile organic solvent N,N-dimethylformamide (DMF) with hydrogen chloride.[1] While most

safety and toxicological data are available for the parent compound, DMF, it is crucial to

understand that the hydrochloride salt will exhibit similar hazards, with additional

considerations due to its acidic nature and potential to release hydrogen chloride gas.[1][2] This

guide synthesizes available information to provide a thorough understanding of the risks

associated with DMF-HCl and the necessary precautions for its safe handling.
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DMF is a polar aprotic solvent widely used in chemical reactions due to its high boiling point

and ability to dissolve a broad range of substances.[3] The formation of the hydrochloride salt

occurs through the acid-base reaction where the carbonyl oxygen of DMF acts as a proton

acceptor.[1] This salt may be used in specific synthetic applications requiring a protonated form

of the molecule.[1]

Hazard Identification
The primary hazards of N,N-dimethylformamide hydrochloride are inherited from N,N-

dimethylformamide, which is a flammable liquid and is associated with significant health risks

upon exposure.[4]

GHS Hazard Statements for N,N-Dimethylformamide:

H226: Flammable liquid and vapour.[5][6]

H312: Harmful in contact with skin.[5][6]

H319: Causes serious eye irritation.[5][6]

H331: Toxic if inhaled.[5]

H360D: May damage the unborn child.[5][6]

Potential Health Effects:

Inhalation: Toxic if inhaled.[5] Can cause irritation of the respiratory tract, sore throat,

abdominal pain, and other systemic effects.[7] Vapors are heavier than air and can

accumulate.[5][8]

Skin Contact: Harmful in contact with skin.[5] The substance can be absorbed through the

skin, potentially leading to systemic toxicity.[7] It may cause skin irritation.[9]

Eye Contact: Causes serious eye irritation, leading to redness and pain.[5][7]

Ingestion: May cause abdominal pain, jaundice, and other systemic effects.[7]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://foodb.ca/compounds/FDB004724
https://www.benchchem.com/product/b1625242
https://www.benchchem.com/product/b1625242
https://my.chemius.net/p/tCI91g/en/gh/en
https://www.chemos.de/import/data/msds/GB_en/68-12-2-A0000167-GB-en.pdf
https://www.rcilabscan.com/wp-content/uploads/2019/11/Dimethylformamide-E-010421.pdf
https://www.chemos.de/import/data/msds/GB_en/68-12-2-A0000167-GB-en.pdf
https://www.rcilabscan.com/wp-content/uploads/2019/11/Dimethylformamide-E-010421.pdf
https://www.chemos.de/import/data/msds/GB_en/68-12-2-A0000167-GB-en.pdf
https://www.rcilabscan.com/wp-content/uploads/2019/11/Dimethylformamide-E-010421.pdf
https://www.chemos.de/import/data/msds/GB_en/68-12-2-A0000167-GB-en.pdf
https://www.chemos.de/import/data/msds/GB_en/68-12-2-A0000167-GB-en.pdf
https://www.rcilabscan.com/wp-content/uploads/2019/11/Dimethylformamide-E-010421.pdf
https://www.chemos.de/import/data/msds/GB_en/68-12-2-A0000167-GB-en.pdf
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=0457
https://www.chemos.de/import/data/msds/GB_en/68-12-2-A0000167-GB-en.pdf
https://cameochemicals.noaa.gov/chemical/3271
https://www.chemos.de/import/data/msds/GB_en/68-12-2-A0000167-GB-en.pdf
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=0457
https://nj.gov/health/eoh/rtkweb/documents/fs/0759.pdf
https://www.chemos.de/import/data/msds/GB_en/68-12-2-A0000167-GB-en.pdf
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=0457
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=0457
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1625242?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chronic Exposure: Long-term or repeated exposure may have adverse effects on the liver

and kidneys.[7][9] It is also considered a reproductive toxin and a possible carcinogen.[10]

[11]

Physical and Chemical Properties
While specific data for N,N-dimethylformamide hydrochloride is limited, the properties of N,N-

dimethylformamide are well-documented and provide a basis for safe handling.

Property Value for N,N-Dimethylformamide

Molecular Formula C3H7NO[5]

Molecular Weight 73.1 g/mol [5]

Appearance Colorless to pale-yellow liquid[12][13]

Odor Faint, fishy or ammonia-like odor[9][12]

Boiling Point 153°C[7][14]

Melting Point -61°C[7]

Flash Point 58°C (closed cup)[7]

Autoignition Temperature 440°C[7]

Solubility in Water Miscible[3][7]

Vapor Density 2.5 (Air = 1)[7]

Vapor Pressure 0.49 kPa at 25°C[7]

Exposure Controls and Personal Protection
Engineering controls and personal protective equipment are essential to minimize exposure to

N,N-dimethylformamide hydrochloride.

Exposure Limits for N,N-Dimethylformamide
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Organization Limit

OSHA (PEL) 10 ppm (8-hour TWA)[9]

NIOSH (REL) 10 ppm (10-hour TWA)[9]

ACGIH (TLV) 10 ppm (8-hour TWA)[9]

Engineering Controls
Work should be conducted in a well-ventilated area, preferably in a chemical fume hood.[10]

[15]

Use explosion-proof electrical, ventilating, and lighting equipment.[16]

Ground and bond containers and receiving equipment to prevent static discharge.[17]

Ensure safety showers and eyewash stations are readily accessible.[16]

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear chemical safety goggles or a face shield.[10][17]

Skin Protection:

Wear chemical-resistant gloves. It is important to note that latex and nitrile gloves may not

provide adequate protection.[18] Consult the glove manufacturer's specifications for

compatibility.

Wear a chemical-resistant lab coat or flame-retardant antistatic protective clothing.[10]

Full-length pants and closed-toe shoes are mandatory.[10]

Respiratory Protection: If exposure limits are exceeded or if vapors are generated, use a

NIOSH-approved respirator with an appropriate cartridge for organic vapors.[13][16] For high

concentrations, a self-contained breathing apparatus (SCBA) may be necessary.[9][12]

PPE Selection Workflow
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Caption: Workflow for selecting appropriate Personal Protective Equipment (PPE).

Handling and Storage
Proper handling and storage procedures are critical to prevent accidents and exposure.

Handling:

Avoid contact with skin, eyes, and clothing.[10]

Do not breathe vapors or mist.[10]

Keep away from heat, sparks, open flames, and other ignition sources.[17]

Use non-sparking tools.[8]

Take precautionary measures against static discharge.[17]

Wash hands thoroughly after handling.[5]

Do not eat, drink, or smoke in work areas.[5]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated area.[16][17]

Keep away from heat and sources of ignition.

Store locked up.[17]

Protect from sunlight and moisture.[12][17]
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Incompatible materials include strong oxidizing agents, halogens, and strong acids and

bases.[2][16]

Accidental Release Measures
In the event of a spill or release, follow these procedures:

Personal Precautions:

Evacuate personnel to a safe area.[19]

Remove all sources of ignition.[19]

Ensure adequate ventilation.

Wear appropriate personal protective equipment.[19]

Environmental Precautions:

Prevent entry into waterways, sewers, basements, or confined areas.[8]

Methods for Cleaning Up:

For small spills, absorb with an inert material such as sand or earth.[8]

Use non-sparking tools to collect the absorbed material into a suitable container for

disposal.[8]

For large spills, dike the area to contain the spill. A vapor-suppressing foam may be used.

[8]

First Aid Measures
Immediate medical attention is required in case of exposure.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.chemeurope.com/en/encyclopedia/Dimethylformamide.html
https://www.fishersci.com/store/msds?partNumber=D1194&productDescription=N+N+DIMETFORMAMIDE+CR+ACS+4L&vendorId=VN00033897&countryCode=US&language=en
https://www.fishersci.co.uk/store/msds?partNumber=D/3840&countryCode=GB&language=en
https://www.fishersci.co.uk/store/msds?partNumber=D/3840&countryCode=GB&language=en
https://www.fishersci.co.uk/store/msds?partNumber=D/3840&countryCode=GB&language=en
https://cameochemicals.noaa.gov/chemical/3271
https://cameochemicals.noaa.gov/chemical/3271
https://cameochemicals.noaa.gov/chemical/3271
https://cameochemicals.noaa.gov/chemical/3271
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1625242?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult or has stopped, provide artificial

respiration. Seek immediate medical attention.

[5][17]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with plenty of soap and

water for at least 15 minutes. Seek immediate

medical attention.[9][17]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, holding the eyelids open.

Remove contact lenses if present and easy to

do. Seek immediate medical attention.[5][9]

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Seek immediate medical attention.[5]

[7]

Emergency Response Flow
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Caption: Logical flow for responding to an emergency exposure incident.

Firefighting Measures
Extinguishing Media: Use dry chemical, carbon dioxide (CO2), water spray, or alcohol-

resistant foam.[8][9]

Specific Hazards:

Flammable liquid and vapor.[5]
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Vapors may form explosive mixtures with air and can travel to an ignition source and flash

back.[16]

Containers may explode when heated.[16]

Hazardous combustion products include carbon oxides and nitrogen oxides.[16]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[16]

Stability and Reactivity
Reactivity: Vapors may form explosive mixtures with air upon intense warming.

Chemical Stability: Stable under normal conditions.[17] However, it is unstable in the

presence of strong acids or bases, especially at elevated temperatures, where it can

hydrolyze to formic acid and dimethylamine.[2][3]

Incompatible Materials: Reacts violently with strong oxidizing agents, halogens, and some

halogenated hydrocarbons.[9][16]

Hazardous Decomposition Products: Upon heating to decomposition, it can emit toxic fumes

of nitrogen oxides.[12]

Disposal Considerations
Dispose of waste in accordance with all applicable federal, state, and local environmental

regulations.[6]

Waste should be handled as hazardous material and disposed of at an approved waste

disposal plant.

Contaminated packaging should be treated as hazardous waste.[6]

This guide provides a framework for the safe handling of N,N-dimethylformamide

hydrochloride. Always prioritize safety by consulting the specific SDS for the product you are

using and adhering to your institution's safety protocols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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